Synthesis of dense porous layered double hydroxides from struvite†
Green Chemistry Pub Date: 2021-02-15 DOI: 10.1039/D0GC04410E
Abstract
We report an atom economic synthesis of a new type of dense porous layered double hydroxides (SLDHs) using struvite which is a commonly produced undesirable waste in wastewater treatment plants. The obtained SLDHs exhibit significantly higher specific surface areas and larger pore volumes than conventional coprecipitated LDHs but retain a comparable particle density.
Recommended Literature
- [1] Iodine mediated intramolecular C2-amidative cyclization of indoles: a facile access to indole fused tetracycles†
- [2] Femtosecond study of the effects of ions and hydrophobes on the dynamics of water
- [3] Natural product synthesis in the age of scalability
- [4] Use of simple thermal annealing processes to prepare free-standing platinum rods
- [5] Adsorption/desorption process of formaldehyde onto iron doped graphene: a theoretical exploration from density functional theory calculations
- [6] Front cover
- [7] One-pot synthesis of diverse N,N′-disubstituted guanidines from N-chlorophthalimide, isocyanides and amines via N-phthaloyl-guanidines†
- [8] Ag containing porous Au structures as highly selective catalysts for glycolate and formate†
- [9] A hybrid magnet with coexistence of ferromagnetism and photoinduced Fe(iii) spin-crossover†
- [10] Figure-eight arylene ethynylene macrocycles: facile synthesis and specific binding behavior toward Hg2+†
Journal Nameļ¼Green Chemistry
Research Products
-
CAS no.: 13490-74-9
-
CAS no.: 131159-39-2
-
CAS no.: 12025-32-0